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Compound of Interest

Compound Name: 3-Aminopropanal

Cat. No.: B1211446 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the solubility of 3-aminopropanal in water

and various organic solvents. Designed for researchers, scientists, and professionals in drug

development, this document compiles available data, outlines experimental protocols, and

presents key biological and experimental workflows to facilitate the effective use of this reactive

aldehyde in a laboratory setting.

Core Topic: 3-Aminopropanal Solubility Profile
3-Aminopropanal (C₃H₇NO), a bifunctional molecule containing both an amino and an

aldehyde group, exhibits a distinct solubility profile crucial for its application in chemical

synthesis and biological studies. Its polarity, arising from the presence of these functional

groups, largely dictates its behavior in different solvent systems.

Data Presentation: Solubility of 3-Aminopropanal
Precise quantitative solubility data for 3-aminopropanal is not widely available in published

literature, which may be attributed to its reactivity and tendency to polymerize. However,

consistent qualitative descriptions of its solubility have been compiled from various sources.
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Solvent Qualitative Solubility Key Observations

Water Highly Soluble / Miscible

The polar amino (-NH₂) and

aldehyde (-CHO) groups

readily form hydrogen bonds

with water molecules, leading

to high solubility.[1]

Methanol Moderately Soluble

As a polar protic solvent,

methanol can effectively

solvate the polar functional

groups of 3-aminopropanal.[1]

Ethanol Moderately Soluble

Similar to methanol, ethanol's

polarity and ability to hydrogen

bond contribute to moderate

solubility.[1]

Acetone Soluble

General solubility of amines

and aldehydes in acetone is

noted, suggesting miscibility.

Chloroform Miscible
General solubility of amines is

noted in chloroform.

Diethyl Ether Soluble
General solubility of amines is

noted in ether.

Experimental Protocols
Determining Solubility of 3-Aminopropanal: A General
Protocol
The following protocol outlines a standard method for determining the solubility of a compound

like 3-aminopropanal in various solvents. Given the compound's instability, it is recommended

to use it fresh and store it under an inert atmosphere.

Objective: To determine the qualitative and semi-quantitative solubility of 3-aminopropanal in a

range of solvents.
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Materials:

3-Aminopropanal

Selected solvents (e.g., water, ethanol, methanol, acetone, toluene, hexane)

Small-scale vials or test tubes with closures

Vortex mixer

Analytical balance

Pipettes

Procedure:

Preparation: Dispense a fixed volume (e.g., 1 mL) of each selected solvent into separate,

labeled vials.

Initial Addition: To each vial, add a small, pre-weighed amount of 3-aminopropanal (e.g., 10

mg).

Mixing: Securely cap the vials and vortex for 30-60 seconds to ensure thorough mixing.

Observation: Visually inspect each vial for dissolution. Record observations as "freely

soluble," "partially soluble," or "insoluble."

Incremental Addition (for soluble compounds): If the initial amount dissolves completely,

continue to add pre-weighed increments of 3-aminopropanal, vortexing after each addition,

until saturation is reached (i.e., solid material remains undissolved).

Quantification: The total mass of 3-aminopropanal dissolved in the known volume of solvent

provides a semi-quantitative measure of solubility (e.g., in mg/mL).

Temperature Control: For more precise measurements, conduct the experiment at a

controlled temperature, as solubility is temperature-dependent.

Mandatory Visualizations
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Signaling Pathway: beta-Alanine Metabolism
3-Aminopropanal is an intermediate in the metabolic pathway of beta-alanine. The following

diagram illustrates its position within this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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